Cas no 90113-61-4 (2(3H)-FURANONE, DIHYDRO-5-(4-HYDROXYBUTYL)-)

• Product Name: 2(3H)-FURANONE, DIHYDRO-5-(4-HYDROXYBUTYL)-
• CAS No: 90113-61-4
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 3240791
• PubChem ID: 10964783
• Update Time: 2025-04-21

2(3H)-FURANONE, DIHYDRO-5-(4-HYDROXYBUTYL)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-FURANONE, DIHYDRO-5-(4-HYDROXYBUTYL)-
• 90113-61-4
• SCHEMBL864366
• SY320565
• 5-(4-hydroxybutyl)dihydrofuran-2(3H)-one

• Inchi： 1S/C8H14O3/c9-6-2-1-3-7-4-5-8(10)11-7/h7,9H,1-6H2
• InChI Key： LEKBZRFIUHHVTF-UHFFFAOYSA-N
• SMILES： O1C(CCC1CCCCO)=O

Computed Properties

• Exact Mass: 158.094294304Da
• Monoisotopic Mass: 158.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.5Ų